Cas no 1261648-61-6 (4-Iodo-3-nitrobenzyl chloride)

• Product Name: 4-Iodo-3-nitrobenzyl chloride
• CAS No: 1261648-61-6
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 4981955
• Update Time: 2023-08-24

4-Iodo-3-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-nitrobenzyl chloride
• 4-(Chloromethyl)-1-iodo-2-nitrobenzene

• Inchi： 1S/C7H5ClINO2/c8-4-5-1-2-6(9)7(3-5)10(11)12/h1-3H,4H2
• InChI Key： AMTGIJKMBGGXHX-UHFFFAOYSA-N
• SMILES： IC1C=CC(CCl)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.90535 g/mol
• Monoisotopic Mass: 296.90535 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8
• Molecular Weight: 297.48